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Compound of Interest

Compound Name: Valethamate

Cat. No.: B106880 Get Quote

Valethamate Bromide: A Technical Overview for
Researchers
An in-depth guide to the chemical properties, synthesis, and mechanism of action of

Valethamate Bromide for professionals in drug development and scientific research.

Core Chemical and Physical Data
Valethamate bromide is an anticholinergic agent with antispasmodic properties.[1][2][3] Its

primary application is in obstetrics to facilitate cervical dilation during labor.[4][5] The

fundamental chemical and physical characteristics of Valethamate bromide are summarized

below.
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Property Value Reference(s)

Chemical Formula C₁₉H₃₂BrNO₂ [6][7]

Molecular Weight 386.37 g/mol [3][6]

CAS Registry Number 90-22-2 [6][8]

Chemical Name

N,N-Diethyl-N-methyl-2-[(3-

methyl-1-oxo-2-

phenylpentyl)oxy]ethanaminiu

m bromide

[6][8]

Synonyms
Epidosin, Resitan,

Valethamate methylbromide
[3][4][6]

Appearance
Crystals (from ethanol + ether

or acetone)
[6]

Melting Point 100-101 °C [6]

Solubility

Freely soluble in water, very

soluble in alcohol, practically

insoluble in ether. H₂O: 199.3

mM; DMSO: 50 mg/mL

(129.41 mM)

[3][6]

Purity ≥95% (for research purposes) [7]

Mechanism of Action: Anticholinergic Activity
Valethamate bromide functions as a competitive antagonist at muscarinic acetylcholine

receptors.[1] These receptors are prevalent in the smooth muscle tissues of various organs,

including the gastrointestinal tract and the uterus.[4] By blocking the action of the

neurotransmitter acetylcholine, Valethamate bromide inhibits parasympathetic nerve impulses,

leading to smooth muscle relaxation.[1][2][4] This antispasmodic effect is particularly beneficial

in obstetrics for reducing cervical spasms and promoting dilation.[1][4]
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Step 1: Esterification

Step 2: Quaternization

2-phenyl-3-methylvaleric acid +
2-(diethylamino)ethanol

Reflux with
p-toluenesulfonic acid

Aqueous Workup
(NaHCO₃, Brine)

Crude Intermediate:
2-(diethylamino)ethyl

2-phenyl-3-methylvalerate

Dissolve Intermediate
in Acetone/Acetonitrile

Add Methyl Bromide (CH₃Br)
Stir 24-48h at RT

Cool to Induce
Crystallization

Valethamate Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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